Ethyl 7-bromo-2-methyl-5-(naphthalene-2-sulfonamido)benzofuran-3-carboxylate

• IUPAC Name: ethyl 7-bromo-2-methyl-5-(naphthalen-2-ylsulfonylamino)-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C22H18BrNO5S/c1-3-28-22(25)20-13(2)29-21-18(20)11-16(12-19(21)23)24-30(26,27)17-9-8-14-6-4-5-7-15(14)10-17/h4-12,24H,3H2,1-2H3
• InChI Key: ROMRPDXZKUYEGK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(OC2=C1C=C(C=C2Br)NS(=O)(=O)C3=CC4=CC=CC=C4C=C3)C
• Molecular Formula: C22H18BrNO5S
• Molecular Weight: 488.4 g/mol

Description

Ethyl 7-bromo-2-methyl-5-(naphthalene-2-sulfonamido)benzofuran-3-carboxylate, also known as BMBF, is a synthetic compound that belongs to the family of benzofuran carboxylates. It has been extensively studied in scientific research for its potential applications in various fields such as medicine, agriculture, and industry.

Scientific Research Applications

Synthetic Methodologies and New Compounds

• Extended Aromatic Systems : Research on the synthesis of 3,8-Diaryldifurano[2,3-a:2',3'-f]naphthalenes reveals a process involving the condensation of dihydroxynaphthalene with bromodecanones, followed by cyclization, to create compounds with increased solubility and potential for further modification with electron-withdrawing groups. This methodology offers a pathway to new aromatic systems with potential applications in organic electronics and photonics (Jørgensen, Krebs, & Bechgaard, 2000).

• Sulfonamide Derivatives : The synthesis and structural characterization of new sulfonamide derivatives, including "ethyl 4-((naphthalene-2-sulfonamido)methyl)cyclohexanecarboxylate", have been documented. These compounds show interesting hydrogen bonding features and could have implications in drug design and development due to their structural properties (Danish et al., 2021).

• Novel Polysubstituted Compounds : A study on the synthesis of polysubstituted diethyl 2,7-naphthalene dicarboxylates discusses their utility in the polymer industry, particularly for products requiring heat resistance and good adhesion properties. This research opens up new avenues for the development of materials with enhanced performance characteristics (Zhi, 2002).

Structural and Spectral Analysis

• X-ray Crystallography and Spectral Properties : The structural elucidation of sulfonamide compounds through X-ray crystallography and spectral analysis contributes to a deeper understanding of their chemical behavior and potential for application in various fields, including material science and molecular engineering (Sarojini et al., 2012).

Polymerization and Material Applications

• Synthesis and Polymerization Behavior : Research on the synthesis and polymerization behavior of compounds related to benzofuran and naphthalene derivatives reveals their stability and potential applications in the development of new polymers with specific characteristics for industrial applications (Itoh et al., 1995).